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Compound of Interest

Compound Name: TCO-PEG2-acid

Cat. No.: B15552585

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core properties and applications of

TCO-PEG2-acid, a heterobifunctional linker integral to advancements in bioconjugation,

particularly in the fields of antibody-drug conjugates (ADCs), proteomics, and molecular

imaging. This document details its physicochemical characteristics, reactivity, and provides

standardized protocols for its use.

Introduction to TCO-PEG2-acid
TCO-PEG2-acid is a versatile chemical tool used in bioorthogonal chemistry. It features three

key components:

A trans-cyclooctene (TCO) group: This highly strained alkene is the reactive handle for

bioorthogonal "click" chemistry. It participates in exceptionally fast and specific inverse-

electron-demand Diels-Alder (iEDDA) cycloaddition reactions with tetrazine-modified

molecules.[1][2][3] This reaction is notable for its rapid kinetics and biocompatibility,

proceeding efficiently under physiological conditions without the need for cytotoxic catalysts

like copper.[1][4]
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A terminal carboxylic acid: This functional group provides a versatile point of attachment to

primary amines, such as those found on the side chains of lysine residues in proteins and

antibodies.[2][3][5] The carboxylic acid is typically activated in situ with coupling agents like

EDC or, more commonly, converted to a more stable and amine-reactive N-

hydroxysuccinimide (NHS) ester.[1][2]

A polyethylene glycol (PEG) spacer: The short, two-unit PEG linker enhances the

hydrophilicity and aqueous solubility of the molecule and its conjugates.[2][3][5] This spacer

also reduces potential steric hindrance between the conjugated biomolecule and the reactive

TCO group.[6]

The combination of these functionalities allows for a two-step conjugation strategy, making

TCO-PEG2-acid a valuable reagent for the precise assembly of complex biomolecular

structures.[1]

Core Properties
The fundamental properties of TCO-PEG2-acid are summarized below. Data has been

compiled from various chemical supplier datasheets and relevant literature.

Physicochemical Properties
Property Value Source(s)

Molecular Formula C₁₆H₂₇NO₆ [2]

Molecular Weight 329.39 g/mol [2]

CAS Number 2250217-31-1 [2]

Appearance White to off-white solid or oil -

Purity Typically >95% [2]

Solubility and Stability
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Property Description Source(s)

Solubility

Soluble in common organic

solvents such as

Dimethylsulfoxide (DMSO),

Dimethylformamide (DMF),

and Dichloromethane (DCM).

The hydrophilic PEG spacer

increases solubility in aqueous

media.

[2][7][8]

Storage

Recommended storage at

-20°C in a tightly sealed

container, protected from light

and moisture.

[2][7]

Stability

The TCO group has a limited

half-life as it can isomerize to

the less reactive cis-

cyclooctene (CCO) form. This

process is accelerated by

elevated temperatures and the

presence of thiols. Long-term

storage, especially in solution,

is not recommended.

[2][7][8]

Reactivity
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Property Description Source(s)

TCO-Tetrazine Reaction

The iEDDA reaction between

TCO and tetrazine is

exceptionally fast. The reaction

proceeds via a [4+2]

cycloaddition followed by a

retro-Diels-Alder reaction,

irreversibly eliminating nitrogen

gas (N₂).

[2][4]

Reaction Kinetics (k₂)

Second-order rate constants

for TCO-tetrazine ligations are

among the fastest in

bioorthogonal chemistry,

ranging from ~200 to 30,000

M⁻¹s⁻¹. The specific rate

depends heavily on the

electronic properties and steric

hindrance of the tetrazine

reaction partner.

[9][10][11]

Amine Reactivity

The terminal carboxylic acid

can be coupled to primary

amines using standard

activators like 1-Ethyl-3-(3-

dimethylaminopropyl)carbodiim

ide (EDC) to form a stable

amide bond.

[2][3][5]

Experimental Protocols
The following protocols provide a general framework for the two-stage bioconjugation process

using a TCO-linker. For direct conjugation to amines, the use of the pre-activated TCO-PEG2-

NHS ester is common and often more efficient than starting with the carboxylic acid.

Protocol 1: Protein Labeling with TCO-PEG-NHS Ester
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This protocol describes the conjugation of a TCO-linker to primary amines (e.g., lysine

residues) on a protein, such as an antibody.

Materials:

Protein of interest (e.g., antibody) in an amine-free buffer (e.g., Phosphate-Buffered Saline,

PBS).

TCO-PEG2-NHS ester.

Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF).

Reaction Buffer: 0.1 M sodium bicarbonate or PBS, pH 8.0-8.5.[1][12]

Quenching Buffer: 1 M Tris-HCl, pH 8.0.[1][12]

Spin desalting columns for purification.[1][12]

Procedure:

Protein Preparation: Ensure the protein solution is in an amine-free buffer at a concentration

of 1-2 mg/mL. If necessary, perform a buffer exchange using a desalting column.[1][12]

TCO-PEG2-NHS Ester Preparation: Immediately before use, dissolve the TCO-PEG2-NHS

ester in anhydrous DMSO or DMF to create a 10 mM stock solution.[13]

Labeling Reaction: Add a 10- to 20-fold molar excess of the TCO-PEG2-NHS ester stock

solution to the protein solution. Gently mix and incubate for 30-60 minutes at room

temperature.[1][13]

Quenching: Stop the reaction by adding the Quenching Buffer to a final concentration of 50-

100 mM. Incubate for 15 minutes at room temperature to quench any unreacted NHS ester.

[1][12]

Purification: Remove excess, unreacted TCO-PEG2-NHS ester and quenching buffer by

buffer exchanging the conjugated protein into a desired storage buffer (e.g., PBS) using a

desalting column.[1]
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Protocol 2: Bioorthogonal Ligation with a Tetrazine-
Labeled Molecule
This protocol outlines the "click" reaction between the TCO-labeled protein from Protocol 1 and

a molecule functionalized with a tetrazine (Tz) group.

Materials:

TCO-labeled protein (from Protocol 1).

Tetrazine-labeled molecule of interest (e.g., fluorophore, drug).

Reaction Buffer: PBS, pH 7.4.[4]

Procedure:

Reactant Preparation: Prepare the TCO-labeled protein in the Reaction Buffer. Dissolve the

tetrazine-labeled molecule in a compatible solvent (e.g., DMSO) and then dilute it into the

Reaction Buffer.[4][14]

Ligation Reaction: Mix the TCO-labeled protein and the tetrazine-labeled molecule. A slight

molar excess (1.1 to 2-fold) of the tetrazine reagent is often used to ensure complete

conjugation.[4][6]

Incubation: Incubate the reaction for 10-60 minutes at room temperature.[4] The reaction

progress can often be monitored visually by the disappearance of the tetrazine's

characteristic pink/red color or spectrophotometrically by the decrease in absorbance around

520 nm.[6][11]

Purification (Optional): If necessary, the final conjugate can be purified from excess tetrazine

reagent using size-exclusion chromatography or dialysis.[6]

Storage: Store the final conjugate at 4°C or as appropriate for the specific biomolecule.[6]

Mandatory Visualizations
The following diagrams illustrate the key chemical reactions and a typical experimental

workflow involving TCO-PEG2-acid.
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Stage 1: Amine Conjugation

Stage 2: Bioorthogonal Ligation (iEDDA)
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Caption: Reaction scheme for a two-stage bioconjugation using a TCO-linker.
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Caption: General experimental workflow for protein modification and labeling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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